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Compound of Interest

Compound Name:
4-(2-Bromo-4-fluorophenyl)butan-

2-one

Cat. No.: B13540569

Get Quote

Document Control:

Classification: Research Chemical / Novel Chemical Entity (NCE)

Primary Hazard: Irritant / Potential Sensitizer

Molecular Formula:

[1]

Molecular Weight: 245.09 g/mol [1][2]

Physicochemical Profile & Identification
Understanding the physical state of the molecule is the first step in safety. As a halogenated

ketone, this compound exhibits lipophilicity and specific solubility profiles critical for extraction

and purification.
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Property
Value
(Predicted/Experimental)

Context for Handling

Physical State
Pale yellow to colorless oil (low

melting solid)

Likely liquid at RT; handle with

pipettes or syringes.[2]

Boiling Point ~110-120°C @ 0.5 mmHg
High boiling point; requires

high vacuum for distillation.[2]

Solubility DCM, EtOAc, THF, DMSO
Insoluble in water. Use organic

solvents for spill cleanup.[3]

Flash Point >110°C (Predicted)
Combustible but not highly

flammable.

Reactivity
Electrophilic (Ketone) / Aryl

Halide

Ar-Br bond is light-sensitive;

store in amber vials.[2]

Hazard Identification & Toxicology (GHS Proxy)
In the absence of compound-specific animal data, we apply the Precautionary Principle based

on the 4-(phenyl)butan-2-one scaffold and halogenated aromatics.

Core Hazards (H-Statements)
H315: Causes skin irritation.[4][5][6] (The lipophilic tail allows skin permeation).

H319: Causes serious eye irritation.[4][5][6][7][8]

H335: May cause respiratory irritation.

Exposure Response Logic
The following decision tree outlines the immediate response protocols for exposure events.
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Exposure Event Identify Route

Dermal Contact

Ocular Contact

Inhalation

Wash: Soap/Water
(15 mins)

Discard Contaminated Clothing

Flush: Eyewash Station
(15 mins)

Remove Contacts

Move to Fresh Air
Support Breathing

Seek Medical
Attention (SDS Required)

Click to download full resolution via product page

Figure 1: Immediate response workflow for accidental exposure.[2][6]

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Gloves:Nitrile (0.11 mm minimum) is recommended.

Reasoning: Ketones can swell latex; however, the phenyl ring reduces the aggressive

solvation power compared to pure acetone or MEK. Nitrile offers the best balance of

dexterity and protection.

Respiratory: If handling >5g outside a fume hood, use a Half-mask with Organic Vapor (OV)

cartridges.

Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory.[3][6]

Storage & Stability[2]
Atmosphere: Store under Argon or Nitrogen.

Why? The ketone alpha-position is susceptible to autoxidation over long periods, and the

aryl bromide can undergo slow photolytic debromination.

Temperature: Refrigerator (2-8°C) recommended for long-term purity.[2]
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Synthesis & Research Utility
This compound is a valuable "Building Block" in medicinal chemistry. The 2-butanone tail

provides a handle for reductive amination (mimicking neurotransmitters), while the 2-Bromo-4-

fluoro motif allows for orthogonal functionalization.

Synthetic Workflow: Preparation & Application
The synthesis typically involves the Heck reaction or hydrogenation of an alpha-beta

unsaturated precursor.[2]

Precursor:
4-Fluoro-2-bromo-1-iodobenzene

+ Methyl Vinyl Ketone

Heck Reaction
(Pd(OAc)2, Base)

Intermediate:
Unsaturated Ketone

Selective Hydrogenation
(Wilkinson's Cat.)

 Reduce C=C only

Target:
4-(2-Bromo-4-fluorophenyl)butan-2-one

Downstream Utility:
Reductive Amination (Drug Scaffolds)

Suzuki Coupling (Biaryls)
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Figure 2: Typical synthetic route and downstream utility of the scaffold.

Protocol: Reductive Amination (Example Application)
Context: Converting the ketone to a secondary amine (common in drug discovery).[2]

Dissolution: Dissolve 1.0 eq of 4-(2-Bromo-4-fluorophenyl)butan-2-one in DCE

(Dichloroethane).

Amine Addition: Add 1.1 eq of the desired primary amine and 1.5 eq of NaBH(OAc)3.

Quench: After 4 hours, quench with saturated NaHCO3.

Safety Note: This reaction generates boric acid derivatives and requires chlorinated solvent

handling protocols.

Disposal & Environmental Compliance
As a halogenated organic, this compound cannot be disposed of down the drain or in general

organic waste if the waste stream is incinerated without scrubbers (risk of HBr/HF formation).

Waste Stream:Halogenated Organic Waste.

Labeling: Must explicitly state "Contains Bromine/Fluorine" to alert waste handlers of

potential acid gas generation during incineration.

Spill Cleanup: Absorb with Vermiculite or Sand. Do not use combustible materials like

sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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